molecular formula C20H22N4O5S B2857136 N-(2,4-dimethoxyphenyl)-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide CAS No. 899747-12-7

N-(2,4-dimethoxyphenyl)-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide

Cat. No. B2857136
CAS RN: 899747-12-7
M. Wt: 430.48
InChI Key: QZDRPNGZGOQRGR-UHFFFAOYSA-N
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Description

N-(2,4-dimethoxyphenyl)-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H22N4O5S and its molecular weight is 430.48. The purity is usually 95%.
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Scientific Research Applications

Chemical Structure and Synthesis

N-(2,4-dimethoxyphenyl)-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide represents a complex chemical structure with potential applications in various fields of scientific research. While direct studies on this specific compound are limited, insights can be drawn from research on similar compounds.

Heterocyclic Derivatives and Their Applications

Research on heterocyclic derivatives, such as those involving pyrimidine and pyrido[2,3-d]pyrimidine cores, reveals the importance of these structures in medicinal chemistry and material science. For instance, heterocyclic compounds derived from guanidine and featuring complex structures similar to the target compound have been explored for their potential applications in drug design and synthesis. These studies highlight the structural determinants critical for biological activity and offer a pathway for the design of novel therapeutics (Banfield, Fallon, & Gatehouse, 1987).

Synthesis and Biological Activity

Synthetic approaches to similar complex molecules, particularly those incorporating dimethoxyphenyl and tetrahydropyrimidine moieties, often involve multi-step reactions that yield compounds with significant biological activities. For example, the synthesis of novel compounds derived from visnaginone and khellinone demonstrated potential anti-inflammatory and analgesic properties, underscoring the therapeutic relevance of such structures (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Material Science and Advanced Applications

Compounds with intricate heterocyclic frameworks, similar to the target molecule, find applications in material science as well. The synthesis and characterization of polymers incorporating trimellitic rings and hydantoin moieties, for instance, demonstrate the potential for creating materials with unique properties, including high thermal stability and solubility in polar solvents, which could be pivotal for developing advanced materials for technological applications (Faghihi & Hajibeygi, 2004).

properties

IUPAC Name

N-(2,4-dimethoxyphenyl)-2-(1,3,6-trimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H22N4O5S/c1-11-9-21-18-16(19(26)24(3)20(27)23(18)2)17(11)30-10-15(25)22-13-7-6-12(28-4)8-14(13)29-5/h6-9H,10H2,1-5H3,(H,22,25)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QZDRPNGZGOQRGR-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CN=C2C(=C1SCC(=O)NC3=C(C=C(C=C3)OC)OC)C(=O)N(C(=O)N2C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H22N4O5S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

430.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2,4-dimethoxyphenyl)-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide

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